Cas no 36018-19-6 (2,3-Dimethylphenyl chloroformate)

• Product Name: 2,3-Dimethylphenyl chloroformate
• CAS No: 36018-19-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD24141144
• CID: 2940525
• PubChem ID: 11745317
• Update Time: 2025-05-21

2,3-Dimethylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylphenyl chloroformate
• 2,3-dimethylphenyl carbonochloridate
• Carbonochloridic acid 2,3-dimethylphenyl ester
• Chloridocarbonic acid 2,3-dimethylphenyl ester
• 2,3-Dimethylphenyl chloroformate

• MDL： MFCD24141144
• Inchi： 1S/C9H9ClO2/c1-6-4-3-5-8(7(6)2)12-9(10)11/h3-5H,1-2H3
• InChI Key： KHSARZOABTYDBM-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 2,3-Dimethylphenyl chloroformate

2,3-Dimethylphenyl Chloroformate: A Comprehensive Overview

The compound 2,3-Dimethylphenyl Chloroformate (CAS No. 36018-19-6) is a versatile organic compound with significant applications in various fields of chemistry. This compound is widely recognized for its role in organic synthesis, particularly in the preparation of esters and mixed carbonates. Its structure consists of a phenyl ring substituted with two methyl groups at the 2 and 3 positions, along with a chloroformate group (-COCl). This unique combination of functional groups makes it a valuable reagent in both academic and industrial settings.

Recent studies have highlighted the importance of 2,3-Dimethylphenyl Chloroformate in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers and high-performance adhesives. The compound's ability to form stable ester linkages has been leveraged to create materials with enhanced mechanical properties and thermal stability. These findings underscore its potential in the growing field of materials science.

In terms of chemical synthesis, 2,3-Dimethylphenyl Chloroformate has been employed as an efficient reagent for the preparation of various carbonyl compounds. Its reactivity with alcohols and phenols has been extensively studied, with recent advancements focusing on optimizing reaction conditions to improve yield and selectivity. These studies have demonstrated that the compound can be used under mild conditions, making it an attractive option for large-scale production processes.

The physical properties of 2,3-Dimethylphenyl Chloroformate are also worth noting. It exists as a colorless liquid at room temperature with a boiling point of approximately 105°C. Its solubility in common organic solvents such as dichloromethane and THF makes it easy to handle in laboratory settings. Additionally, its stability under normal storage conditions ensures that it can be used reliably in various chemical reactions.

From an environmental perspective, recent research has focused on the biodegradation and toxicity of 2,3-Dimethylphenyl Chloroformate. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is promising for its potential use in eco-friendly chemical processes. However, further investigations are required to fully understand its impact on aquatic ecosystems and human health.

In conclusion, 2,3-Dimethylphenyl Chloroformate (CAS No. 36018-19-6) is a multifaceted compound with a wide range of applications in organic synthesis and materials science. Its unique chemical properties and reactivity make it an essential tool for chemists and engineers alike. As research continues to uncover new uses and optimize its performance, this compound is poised to play an even greater role in advancing modern chemistry.